Cas no 253863-19-3 (5Z-7-Oxozeaenol)

5Z-7-Oxozeaenol is a potent and selective inhibitor of VEGFR-2 (vascular endothelial growth factor receptor-2) and TAK1 (transforming growth factor-β-activated kinase 1), exhibiting significant activity in suppressing angiogenesis and inflammatory signaling pathways. This small molecule is particularly valuable in biochemical research for its ability to inhibit TAK1-dependent NF-κB activation, making it a useful tool for studying cellular responses in inflammation, immunity, and cancer progression. Its high specificity and well-characterized mechanism of action ensure reliable experimental outcomes in kinase inhibition studies. 5Z-7-Oxozeaenol is widely utilized in pharmacological and cell biology research to explore therapeutic targets in inflammatory diseases and oncology.

5Z-7-Oxozeaenol structure

Product Name:5Z-7-Oxozeaenol

CAS No:253863-19-3

MF:C₁₉H₂₂O₇

MW:362.373786449432

CID:262699

PubChem ID:329818946

Update Time:2025-11-03

5Z-7-Oxozeaenol Chemical and Physical Properties

Names and Identifiers

- LL-Z-1640-2
- (2E,5S,6S,8Z,11S)-5,6,15-trihydroxy-17-methoxy-11-methyl-12-oxabicyclo[12.4.0]octadeca-1(14),2,8,15,17-pentaene-7,13-dione
- 1H-2-Benzoxacyclotetradecin-1,7(8H)-dione,3,- 4,9,10-tetrahydro-8,9,16-trihydroxy-14- methoxy-3-methyl-,(3S,5E,8S,9S,11E)-
- LL-Z 1640-2
- C 292
- F 152
- FR148083
- L 783279
- LL-Z1640-2
- 5Z-7-Oxozeaenol
- Inchi： 1S/C19H22O7/c1-11-5-3-7-14(20)18(23)15(21)8-4-6-12-9-13(25-2)10-16(22)17(12)19(24)26-11/h3-4,6-7,9-11,15,18,21-23H,5,8H2,1-2H3/b6-4+,7-3-/t11-,15-,18+/m0/s1
- InChI Key： NEQZWEXWOFPKOT-BYRRXHGESA-N
- SMILES： O1C(C2C(=CC(=CC=2C=CC[C@@H]([C@@H](C(C=CC[C@@H]1C)=O)O)O)OC)O)=O |c:15,t:9|

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 26
Rotatable Bond Count: 1

Experimental Properties

Solubility: DMSO: >10mg/mL

5Z-7-Oxozeaenol Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months -20°C 1 month

5Z-7-Oxozeaenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	O870678-1mg	(5Z)-7-Oxozeaenol	253863-19-3		1mg	$219.00	2023-05-17
TRC	O870678-2.5mg	(5Z)-7-Oxozeaenol	253863-19-3		2.5mg	$471.00	2023-05-17
TRC	O870678-5mg	(5Z)-7-Oxozeaenol	253863-19-3		5mg	$816.00	2023-05-17
TRC	O870678-10mg	(5Z)-7-Oxozeaenol	253863-19-3		10mg	$1390.00	2023-05-17
MedChemExpress	HY-12686-1mg	5Z-7-Oxozeaenol	253863-19-3	≥99.0%	1mg	￥2500	2024-04-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	Z880005-1mg	5Z-7-Oxozeaenol	253863-19-3	≥99%	1mg	￥2,592.00	2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	Z880005-5mg	5Z-7-Oxozeaenol	253863-19-3	≥99%	5mg	￥9,072.00	2022-08-31
Apollo Scientific	BIL0128-5mg	LL-Z-1640-2	253863-19-3		5mg	£290.00	2025-08-06
Apollo Scientific	BIL0128-10mg	LL-Z-1640-2	253863-19-3		10mg	£558.00	2025-08-06
ChemScence	CS-0012266-1mg	5Z-7-Oxozeaenol	253863-19-3	99.50%	1mg	$250.0	2022-04-27